Cas no 1261454-30-1 (2-Amino-4-methyl-3,5-bis(3-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2-Amino-4-methyl-3,5-bis(3-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261454-30-1
• MF: C₂₀H₁₄F₆N₂O₂
• MW: 428.327785968781
• CID: 4798751
• Update Time: 2025-05-20

2-Amino-4-methyl-3,5-bis(3-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-methyl-3,5-bis(3-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C20H14F6N2O2/c1-11-16(12-4-2-6-14(8-12)29-19(21,22)23)10-28-18(27)17(11)13-5-3-7-15(9-13)30-20(24,25)26/h2-10H,1H3,(H2,27,28)
• InChI Key： FPJHFYQNVLTEID-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C(N)=NC=C(C2C=CC=C(C=2)OC(F)(F)F)C=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 558
• XLogP3: 6.5
• Topological Polar Surface Area: 57.4

Additional information on 2-Amino-4-methyl-3,5-bis(3-(trifluoromethoxy)phenyl)pyridine

Recent Advances in the Study of 2-Amino-4-methyl-3,5-bis(3-(trifluoromethoxy)phenyl)pyridine (CAS: 1261454-30-1)

The compound 2-Amino-4-methyl-3,5-bis(3-(trifluoromethoxy)phenyl)pyridine (CAS: 1261454-30-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent modulator of specific biological targets, particularly in the context of neurological disorders and inflammatory diseases. The presence of trifluoromethoxy groups in its structure enhances its binding affinity and metabolic stability, making it a promising candidate for further pharmacological evaluation. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action.

One of the key findings from recent publications is the compound's ability to selectively inhibit certain enzyme pathways involved in neuroinflammation. In vitro and in vivo studies have demonstrated its efficacy in reducing inflammatory markers without significant cytotoxicity. These results suggest that 2-Amino-4-methyl-3,5-bis(3-(trifluoromethoxy)phenyl)pyridine could serve as a lead compound for the development of novel anti-inflammatory agents.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles. Its ability to cross the blood-brain barrier has been particularly noteworthy, opening up possibilities for its use in treating central nervous system disorders. However, challenges related to its metabolic clearance and potential drug-drug interactions remain areas of active research.

In conclusion, the compound 2-Amino-4-methyl-3,5-bis(3-(trifluoromethoxy)phenyl)pyridine (CAS: 1261454-30-1) represents a promising avenue for drug discovery. Its unique chemical structure and demonstrated biological activity warrant further exploration, particularly in the context of neurological and inflammatory diseases. Future studies should focus on optimizing its pharmacological profile and evaluating its safety and efficacy in clinical settings.